Cas no 919865-70-6 (ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate)

• Product Name: ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate
• CAS No: 919865-70-6
• MF: C₂₃H₂₃NO₃S₂
• MW: 425.563623666763
• CID: 5496110
• Update Time: 2025-10-05

ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[[2-(4-ethylsulfanylphenyl)acetyl]amino]-5-phenylthiophene-2-carboxylate
• ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate

• Inchi： 1S/C23H23NO3S2/c1-3-27-23(26)22-19(15-20(29-22)17-8-6-5-7-9-17)24-21(25)14-16-10-12-18(13-11-16)28-4-2/h5-13,15H,3-4,14H2,1-2H3,(H,24,25)
• InChI Key： LUUFOGHNFAVYKC-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(C2=CC=CC=C2)=CC=1NC(CC1=CC=C(SCC)C=C1)=O

Additional information on ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate

Research Brief on Ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate (CAS: 919865-70-6)

Ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate (CAS: 919865-70-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This thiophene-based derivative has been investigated for its biological activity, particularly in the context of enzyme inhibition and anti-inflammatory properties. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

The compound's structure features a thiophene core substituted with a phenyl group and an ethyl ester moiety, along with an acetamido linker connected to a 4-(ethylsulfanyl)phenyl group. This unique arrangement is believed to contribute to its binding affinity with specific biological targets, such as kinases or inflammatory mediators. Researchers have synthesized and characterized this compound to evaluate its efficacy in various in vitro and in vivo models, aiming to elucidate its therapeutic potential.

Recent studies have focused on the compound's ability to modulate key signaling pathways involved in inflammation and cellular proliferation. For instance, one study demonstrated that ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate exhibits inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. This finding suggests its potential as a novel anti-inflammatory agent, possibly with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another line of research has investigated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate moderate bioavailability and stability, making it a promising candidate for further optimization. Computational modeling and structure-activity relationship (SAR) studies have also been employed to identify key structural features that enhance its biological activity and selectivity.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through preclinical and clinical development stages.

In conclusion, ethyl 3-{2-4-(ethylsulfanyl)phenylacetamido}-5-phenylthiophene-2-carboxylate (CAS: 919865-70-6) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant continued investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating specific diseases, such as chronic inflammation or cancer.